Cas no 299165-92-7 (2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine)

• Product Name: 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine
• CAS No: 299165-92-7
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD02656500
• CID: 1443630
• PubChem ID: 329826036
• Update Time: 2025-07-18

2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine
• 2-(4,6-DICHLORO-2-METHYL-1H-INDOL-3-YL)-ETHYLAMINE
• 4,6-Dichloro-2-methyl-3-aminoethylindole
• DCAI
• 4,6-Dichloro-2-methyl-1H-indole-3-ethanamine
• 2-(4,6-dichloro-2-methyl-1H-indol-3-yl)ethan-1-amine
• Oprea1_501186
• AOB2881
• DCAI, >=95% (HPLC)
• STK056172
• BDBM50436053
• BBL014412
• 1126AJ
• SY096641
• BB0259655
• 4,6-dichloro-2-methyl-3-aminoethyl-indole
• H4154
• BB 0259655
• Q274570
• 9Li
• AC-30470
• 2-(4,6-dichloro-2-methyl-1H-indol-3-yl)ethanamine, AldrichCPR
• A924876
• SB36455
• DB-260020
• 2-(4,6-Dichloro-2-methyl-1h-indol-3-yl)ethanamine, HCl
• MFCD02656500
• ZLA16592
• 299165-92-7
• AS-16733
• Y11106
• Q27457025
• CHEMBL2396992
• AKOS005386598
• 2-(4,6-dichloro-2-methyl-1H-indol-3-yl)-1-ethanamine
• GLXC-04992
• SCHEMBL16246781

• MDL： MFCD02656500
• Inchi： 1S/C11H12Cl2N2/c1-6-8(2-3-14)11-9(13)4-7(12)5-10(11)15-6/h4-5,15H,2-3,14H2,1H3
• InChI Key： JCTJISIFGZHOFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(CCN)=C(C)N2)Cl

Computed Properties

• Exact Mass: 242.0377538g/mol
• Monoisotopic Mass: 242.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 414.9±40.0 °C at 760 mmHg
• Flash Point: 204.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine

2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine (CAS No. 299165-92-7): An Overview of Its Properties and Applications

2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine (CAS No. 299165-92-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique chemical structure and potential biological activities. The compound is a derivative of indole, a heterocyclic aromatic organic compound, and features two chlorine atoms and a methyl group attached to the indole ring. These functional groups contribute to its distinct properties and potential therapeutic applications.

The chemical structure of 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine can be represented as C₁₃H₁₃Cl₂N₂. The presence of the dichloro and methyl groups on the indole ring imparts specific electronic and steric effects that influence its reactivity and biological activity. The ethanamine side chain further enhances its solubility and bioavailability, making it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the potential therapeutic uses of 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine. One of the key areas of interest is its potential as an antidepressant. Studies have shown that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential for treating mood disorders. The mechanism of action is believed to involve the modulation of serotonin and dopamine neurotransmitter systems, which are known to play crucial roles in mood regulation.

Beyond its antidepressant properties, 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine has also been investigated for its anti-inflammatory and analgesic effects. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory conditions. Additionally, it has been shown to have analgesic properties, making it a promising candidate for pain management.

The pharmacokinetic properties of 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It undergoes metabolism primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.

In terms of safety and toxicity, preliminary studies suggest that 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine has a relatively low toxicity profile. However, further research is needed to fully understand its long-term safety and potential side effects. Preclinical studies have not reported any significant adverse effects at therapeutic doses, but comprehensive toxicological evaluations are ongoing to ensure its safety for human use.

The development of 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine as a pharmaceutical agent is currently at various stages across different research institutions and pharmaceutical companies. Clinical trials are being conducted to evaluate its efficacy and safety in treating mood disorders, pain conditions, and inflammatory diseases. These trials are crucial for determining the optimal dosing regimens and identifying any potential interactions with other medications.

In conclusion, 2-(4,6-Dichloro-2-methyl-1H-indol-3-yl)ethanamine (CAS No. 299165-92-7) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.